Cas no 18688-40-9 (2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]-)

• Product Name: 2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]-
• CAS No: 18688-40-9
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 157729
• PubChem ID: 87752
• Update Time: 2025-07-14

2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]-
• 1-[[(1R,8aR)-2,3,4,5,6,7,8,8a-octahydro-1H-quinolizin-1-yl]methyl]pipe ridine-2,6-dione
• 1-[[(1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methyl]piperidine-2,6-dione
• Lamprolobin
• Lamprolobine
• (+)-Lamprolobine
• 1-[[(1R,9aβ)-Octahydro-2H-quinolizine-1β-yl]methyl]piperidine-2,6-dione
• (+)-1-[[(1R,9aβ)-Octahydro-2H-quinolizine-1-yl]methyl]-2,6-piperidinedione
• 2,6-Piperidinedione, 1-((octahydro-2H-quinolizin-1-yl)methyl)-, (1R-cis)-
• CHEBI:6369
• 18688-40-9
• AKOS040752400
• Q27107171
• SCHEMBL40596
• AC1L3EBU
• 1-(((1R,9aR)-octahydro-2H-quinolizin-1-yl)methyl)piperidine-2,6-dione
• DTXSID00171946
• SureCN40596
• (1R-cis)-1-((Octahydro-2H-quinolizin-1-yl)methyl)-2,6-piperidinedione
• AC1Q6FAJ

• Inchi： 1S/C15H24N2O2/c18-14-7-3-8-15(19)17(14)11-12-5-4-10-16-9-2-1-6-13(12)16/h12-13H,1-11H2/t12-,13-/m1/s1
• InChI Key： IFGFYNRAHYENJQ-CHWSQXEVSA-N
• SMILES： O=C1CCCC(N1C[C@H]1CCCN2CCCC[C@@H]21)=O

Computed Properties

• Exact Mass: 264.18392
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on 2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]-

Compound CAS No. 18688-40-9: 2,6-Piperidinedione,1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]

Compound CAS No. 18688-40-9, also known as 2,6-Piperidinedione, is a highly specialized chemical entity with the structural formula 1-[[(1R,9aR)-octahydro-2H-quinolizin-1-yl]methyl]-2,6-piperidinedione. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by a piperidinedione core, which is a six-membered ring containing two ketone groups at positions 2 and 6. This core is further substituted at position 1 with a complex substituent derived from an octahydroquinoline moiety. The stereochemistry of the molecule is specified by the (1R,9aR) configuration of the quinoline ring system, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of CAS No. 18688-40-9 in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. The compound's ability to modulate specific biological pathways has been extensively investigated using advanced techniques such as X-ray crystallography and computational modeling.

In terms of synthesis, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the construction of the piperidinedione ring system and the subsequent attachment of the quinoline-derived substituent via nucleophilic substitution or coupling reactions. The stereochemistry of the molecule is carefully controlled during these steps to ensure high purity and consistency in the final product.

The physical properties of CAS No. 18688-40-9 have been thoroughly characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and differential scanning calorimetry (DSC). These studies have provided valuable insights into its solubility, stability, and thermal behavior under different conditions.

From an applications perspective, this compound has shown promise in several areas beyond drug discovery. For instance, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Additionally, it has been explored for its potential in catalysis and green chemistry applications.

In conclusion, CAS No. 18688-40-9, or 2,6-Piperidinedione, represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its intricate structure and versatile properties continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.